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Compound of Interest

Compound Name: 4-methyl-1-phenyl-1H-Pyrazole

CAS No.: 14766-43-9

Cat. No.: B089377

Get Quote

A Note on Isomeric Specificity: The nomenclature "4-methyl-1-phenyl-1H-pyrazole" specifies

a precise arrangement of substituents on the pyrazole ring. However, in chemical databases

and literature, several isomers are commonly encountered and sometimes ambiguously

referenced. This guide will focus on the physicochemical properties of key, well-documented

isomers to provide a comprehensive and accurate resource for researchers, scientists, and

drug development professionals. The primary isomers discussed are 1-methyl-4-phenyl-1H-

pyrazole, 3-methyl-1-phenyl-1H-pyrazole, and 4-methyl-3-phenyl-1H-pyrazole. All data will be

clearly attributed to the specific isomer to ensure scientific clarity.

Introduction: The Significance of the Pyrazole
Scaffold
The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent

nitrogen atoms. This structural motif is of paramount importance in medicinal chemistry,

forming the core of numerous approved pharmaceutical agents.[1][2] Pyrazole derivatives

exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic,
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antimicrobial, and anticancer properties.[2] The physicochemical properties of these

compounds, such as solubility, lipophilicity, and crystal packing, are critical determinants of their

pharmacokinetic and pharmacodynamic profiles. Understanding these characteristics is

therefore fundamental to the design and development of new therapeutic agents. This guide

provides a detailed examination of the key physicochemical properties of methyl-phenyl-

pyrazole isomers, offering insights into their measurement and relevance in a drug discovery

context.

Core Physicochemical Properties
The substitution pattern of the methyl and phenyl groups on the pyrazole ring significantly

influences the molecule's physicochemical characteristics. The following sections detail these

properties for the most relevant isomers, with data summarized for comparative analysis.

Molecular Structure and Identification
The foundational attributes of the key isomers are presented below.

Property
1-methyl-4-phenyl-
1H-pyrazole[3]

3-methyl-1-phenyl-
1H-pyrazole[4]

4-methyl-3-phenyl-
1H-pyrazole[5]

CAS Number 10199-69-6 1128-54-7 13808-62-3

Molecular Formula C₁₀H₁₀N₂ C₁₀H₁₀N₂ C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol 158.20 g/mol 158.20 g/mol

IUPAC Name
1-methyl-4-

phenylpyrazole

3-methyl-1-

phenylpyrazole

4-methyl-3-phenyl-1H-

pyrazole

SMILES
CN1C=C(C=N1)C2=C

C=CC=C2

CC1=NN(C=C1)C2=C

C=CC=C2

Cc1cn[nH]c1-

c1ccccc1

Physical State and Thermal Properties
The melting and boiling points are critical indicators of the purity and physical state of a

compound under ambient conditions. These properties are influenced by the intermolecular

forces, molecular symmetry, and crystal packing efficiency of the isomers.
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Property Value Isomer Source

Melting Point 102 °C
1-methyl-4-phenyl-1H-

pyrazole
[1]

Boiling Point Not available - -

Note: Experimental melting and boiling point data for 3-methyl-1-phenyl-1H-pyrazole and 4-

methyl-3-phenyl-1H-pyrazole are not readily available in the searched literature.

Solubility and Lipophilicity
Solubility in both aqueous and organic media is a crucial parameter for drug candidates,

affecting absorption, distribution, metabolism, and excretion (ADME). Lipophilicity, often

expressed as the octanol-water partition coefficient (LogP), is a key measure of a compound's

propensity to partition into non-polar environments.

Property Value Isomer Note

XLogP3 (Computed) 1.9
1-methyl-4-phenyl-1H-

pyrazole
[3]

XLogP3 (Computed) 2.3
3-methyl-1-phenyl-1H-

pyrazole
[4]

LogP (Computed) 2.385
4-methyl-3-phenyl-1H-

pyrazole
[5]

Note: Experimental solubility data is not consistently available. The computed LogP values

suggest that these isomers are moderately lipophilic.

Spectroscopic and Spectrometric Characterization
Spectroscopic data provides unambiguous structural confirmation of the synthesized isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the precise connectivity of

atoms in a molecule. The chemical shifts of the protons and carbons are sensitive to their local
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electronic environment, allowing for definitive isomeric assignment.

¹H NMR Data for 3-methyl-1-phenyl-1H-pyrazole (400 MHz, CDCl₃):[6]

δ 7.79 ppm: Phenyl protons

δ 7.64 ppm: Phenyl protons

δ 7.41 ppm: Phenyl protons

δ 7.23 ppm: Phenyl protons

δ 6.23 ppm: Pyrazole ring proton

δ 2.37 ppm: Methyl protons

¹³C NMR Data:

Spectral data for 1-methyl-4-phenyl-1H-pyrazole is available.[3]

Spectral data for 3-methyl-1-phenyl-1H-pyrazole is available.[4]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation at specific vibrational frequencies.

3-methyl-1-phenyl-1H-pyrazole: Available IR spectral data indicates characteristic peaks for

C-H, C=C, and C=N bond vibrations.[4]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound. For all isomers, the molecular ion peak [M]⁺ is expected at m/z 158, corresponding

to the molecular weight of C₁₀H₁₀N₂.

1-methyl-4-phenyl-1H-pyrazole: GC-MS data is available.[3]
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3-methyl-1-phenyl-1H-pyrazole: GC-MS data shows a base peak at m/z 158 and significant

fragments at m/z 77 (phenyl) and 51.[4]

Synthesis and Reactivity
The synthesis of phenyl-methyl-pyrazoles typically involves the condensation of a hydrazine

derivative with a 1,3-dicarbonyl compound or an equivalent synthon. The specific starting

materials dictate the final substitution pattern of the pyrazole ring. For instance, the reaction of

phenylhydrazine with a suitably substituted β-diketone can yield the desired pyrazole core.

These compounds can serve as versatile intermediates in the synthesis of more complex

molecules, including those with applications in pharmaceuticals and materials science.[2][7]

Experimental Protocols
The following sections provide standardized methodologies for the determination of key

physicochemical properties.

Melting Point Determination
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase. It is a sharp, well-defined temperature for a pure crystalline solid.

Methodology (Capillary Method):

Sample Preparation: A small amount of the dry, crystalline compound is packed into a

capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature range over which the sample melts is recorded.
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Sample Preparation Measurement Output

Start Pack Capillary Tube Place in Apparatus Controlled Heating Observe & Record 
Melting Range Melting Point Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Spectroscopic Analysis (NMR)
Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei to provide

detailed information about the structure and chemical environment of atoms within a molecule.

Methodology (¹H NMR):

Sample Preparation: A few milligrams of the compound are dissolved in a deuterated solvent

(e.g., CDCl₃).

Analysis: The sample is placed in the NMR spectrometer.

Data Acquisition: The ¹H NMR spectrum is acquired.

Data Processing: The resulting spectrum is processed (Fourier transform, phasing, and

baseline correction) and chemical shifts, integration, and coupling patterns are analyzed to

elucidate the proton structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Phenyl-Methyl-Pyrazoles]. BenchChem, [2026]. [Online PDF]. Available at:
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physicochemical-properties-of-phenyl-methyl-pyrazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

